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Compound of Interest |

m-Anisidine, 4-((5-p-
Compound Name:
tolylpentyl)oxy)-
CAS No.: 15382-79-3
Cat. No.: B1676042

Executive Summary & Core Identification

The search for the specific chemical string "m-Anisidine 4-((5-p-tolylpentyl)oxy)-" resolves to a
liquid crystal intermediate belonging to the class of alkoxy-substituted anilines.

o Chemical Name: 3-Methoxy-4-[[5-(4-methylphenyl)pentyl]Joxy]benzenamine

Common Name: m-Anisidine, 4-((5-p-tolylpentyl)oxy)-[1][2][3][4]

CAS Registry Number:15382-79-3[1][2][4]

Molecular Formula: C19H25NO2[2][3][4][5]

Molecular Weight: 299.41 g/mol

This compound is a critical building block, often used in the synthesis of Schiff base liquid
crystals or azo dyes where the aniline moiety serves as the reactive center for diazotization or
condensation.

Structural Deconstruction & Logic

To ensure scientific integrity, we must validate the chemical name against its structure. The
name "m-Anisidine, 4-((5-p-tolylpentyl)oxy)-" is a derivative-based nomenclature.
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Nomenclature Analysis[6][7]

o Parent Core:m-Anisidine (3-Methoxyaniline). In this parent structure, the amino group (-NHz)
is at position 1, and the methoxy group (-OCHs) is at position 3.

o Substituent: The "4-((5-p-tolylpentyl)oxy)-" string indicates a substituent at the 4-position
relative to the aniline numbering.

e Substituent Structure:
o Oxy: An ether linkage (-O-).
o Pentyl: A 5-carbon alkyl chain.
o p-Tolyl: A 4-methylphenyl group attached to the end of the pentyl chain.

o Connectivity: The substituent is attached to the 4-position of the benzene ring. This places
the large alkoxy chain para to the amino group (if we consider the steric bulk) or ortho to the
methoxy group.

o Correction on Numbering: In 3-methoxyaniline, position 4 is adjacent to the methoxy group
(C3) and para to position 6. It is meta to the amino group (C1) if we follow standard IUPAC
priority for aniline. However, in many industrial catalogs, "4-substituted m-anisidine”
implies the pattern: Amino (1), Methoxy (3), Substituent (4). This results in a 1,3,4-
trisubstituted benzene.

SMILES Representation

The canonical SMILES string for this structure is:
CC1=CC=C(C=C1l)CCccccoca=Cc(oc)c=C(N)C=C2[3][5][6]

Visualizing the Connectivity (Graphviz):
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Methoxy Group
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Figure 1: Structural Connectivity of CAS 15382-79-3

Amino Group
-NH2 (Pos 1)

Click to download full resolution via product page

Synthesis & Experimental Context

Understanding the synthesis of CAS 15382-79-3 is essential for researchers looking to
replicate or modify the molecule. The standard protocol likely involves the alkylation of a phenol
derivative followed by reduction.

Retrosynthetic Analysis

o Target: 3-Methoxy-4-[[5-(4-methylphenyl)pentylloxy]benzenamine.
e Precursor A: 4-Nitro-2-methoxyphenol (4-Nitroguaiacol).

e Precursor B: 1-Bromo-5-(4-methylphenyl)pentane.

Proposed Synthetic Pathway

o Alkylation (Williamson Ether Synthesis):

o React 4-Nitroguaiacol with 1-Bromo-5-(4-methylphenyl)pentane in the presence of a base
(e.g., K2COs) in a polar aprotic solvent (DMF or Acetone).

o Intermediate: 1-Methoxy-2-[[5-(4-methylphenyl)pentyl]loxy]-4-nitrobenzene.
e Reduction:

o Reduce the nitro group to an amine using catalytic hydrogenation (Hz/Pd-C) or chemical
reduction (Fe/HCI or SnCl2).

o Product: CAS 15382-79-3.[1][2][4]
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Workflow Diagram (Graphviz):
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(H2, Pd/C or Fe/HCI)

:

Target Product
CAS 15382-79-3

Figure 2: Hypothesized Synthesis of CAS 15382-79-3

Click to download full resolution via product page

Technical Data Summary

The following table consolidates the physical and chemical identifiers for CAS 15382-79-3.
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Property Value Source
PubChem / CymitQuimica [1,
CAS Number 15382-79-3 2]
Formula C19H25NO2 PubChemlLite [1]
Molecular Weight 299.41 g/mol Calculated

ZIQFKVOTQUTRCT- .
InChl Key PubChemlLite [1]
UHFFFAOYSA-N

Likely off-white to pale brown _ _ o
Appearance ] Predicted (Amine derivative)
solid/powder

N Soluble in organic solvents )
Solubility Predicted
(DCM, Ethyl Acetate)

Liquid Crystal Intermediate, )
Role Bio-Fount [3]
Monomer

Verification Protocol

To verify this compound in your own lab:

e 1H NMR: Look for the characteristic methoxy singlet (~3.8 ppm), the aromatic protons of the
aniline and tolyl rings, and the multiplet signals of the pentyl chain.

e Mass Spectrometry: Expect a molecular ion peak [M+H]+ at m/z ~300.2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. PubChemLite - M-anisidine, 4-((5-(phenylthio)pentyl)oxy)- (C18H23NO2S)
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CAS 15382-79-3]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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